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Compound of Interest

Compound Name: Tinolux BBS

Cat. No.: B1179761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tinolux BBS, a specialized sulfonated tetrabenzo-tetraazaporphine derivative, functions as a

photocatalytic system primarily utilized for its photobleaching and photoshading effects. This

technical guide synthesizes available data to provide an in-depth understanding of its

photocatalytic activity, tailored for a scientific audience. While detailed experimental protocols

and extensive quantitative data in peer-reviewed literature are limited, this document collates

product specifications and general photocatalysis principles to elucidate its mechanism and

potential applications in research and development.

Chemical and Physical Properties
Tinolux BBS is a complex metallophthalocyanine, specifically a chloroaluminum(III)

phthalocyanine tetrasulfonic acid.[1] Its structure is central to its photocatalytic and optical

properties. The presence of sulfonic acid groups imparts high water solubility, a crucial

characteristic for its application in aqueous environments.[1]
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Property Description

Chemical Name
Chloroaluminum(III) phthalocyanine tetrasulfonic

acid[1]

Synonyms Tinolux BBS[2]

CAS Number 131595-16-9[2]

Molecular Formula C₃₂H₁₆AlClN₈O₁₂S₄[1]

Molecular Weight 895.2 g/mol [1]

Appearance
Greenish-black fine granules or a dark blue

aqueous liquid[1][3]

Charge Anionic[3]

Solubility Readily soluble in water[1][3]

Absorption Maximum 665-680 nm[1]

Photocatalytic Performance and Characteristics
Tinolux BBS is designed to achieve high cleaning and bleaching performance even at low

concentrations and washing temperatures.[4] Its photocatalytic activity is characterized by its

photostability and efficiency in photobleaching.

Characteristic Performance

Photostability Medium[3][5]

Photobleach Performance High[3][5]

Photofading Medium[3][5]

Tinting Build-up Medium[3][5]

Recommended Use Level 0.01% - 0.04%[3]

Mechanism of Photocatalytic Action
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The fundamental mechanism of Tinolux BBS involves the absorption of light, leading to an

excited state that can then participate in chemical reactions or dissipate the energy as light.

This dual functionality allows it to act as both a photobleaching agent and a photoshading

agent (fluorescent whitening).

Light Absorption and Excitation

Photophysical Pathway

Photochemical PathwayTinolux BBS (Ground State) Excited Tinolux BBS*AbsorptionLight (hν)

Blue Light EmissionFluorescence (Photosading)

Stain Molecule

Energy Transfer / Electron Transfer

Bleached StainDegradation

Click to download full resolution via product page

Figure 1: General photocatalytic and photophysical mechanism of Tinolux BBS.

Upon absorption of photons, Tinolux BBS transitions to an excited state. From this state, it can

return to the ground state by emitting blue light, which contributes to the whitening effect on

fabrics (photosading). Alternatively, the excited Tinolux BBS can interact with stain molecules,

initiating a photobleaching process that leads to the degradation of the chromophores in the

stain.[1]

Hypothetical Experimental Protocol for a Scientific
Setting
While specific experimental protocols for Tinolux BBS are not publicly available, a standard

methodology for evaluating its photocatalytic activity can be proposed based on established

practices in photocatalysis research.

Objective: To quantify the photocatalytic degradation of a model organic dye (e.g., Methylene

Blue) by Tinolux BBS under controlled irradiation.
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Materials:

Tinolux BBS

Methylene Blue (or other model pollutant)

Deionized water

Spectrophotometer

Light source with a controlled wavelength and intensity (e.g., Xenon lamp with appropriate

filters)

Reaction vessel (e.g., quartz cuvette or beaker)

Magnetic stirrer

Procedure:

Preparation of Stock Solutions: Prepare a stock solution of Tinolux BBS and a stock

solution of Methylene Blue in deionized water.

Reaction Setup: In the reaction vessel, add a specific concentration of Tinolux BBS to a

known concentration of the Methylene Blue solution. The total volume should be kept

constant for all experiments.

Adsorption-Desorption Equilibrium: Stir the mixture in the dark for a set period (e.g., 30-60

minutes) to allow for adsorption-desorption equilibrium to be reached between the catalyst

and the dye.

Photocatalytic Reaction: Irradiate the mixture with the light source while continuously stirring.

Sample Collection: At regular time intervals, withdraw aliquots of the mixture.

Analysis: Centrifuge the collected samples to remove the catalyst. Measure the absorbance

of the supernatant at the maximum absorption wavelength of Methylene Blue using a

spectrophotometer.
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Data Analysis: Calculate the degradation efficiency of Methylene Blue at each time point

using the formula: Degradation (%) = [(A₀ - Aₜ) / A₀] x 100, where A₀ is the initial absorbance

and Aₜ is the absorbance at time t.
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Figure 2: A hypothetical experimental workflow for evaluating the photocatalytic activity of
Tinolux BBS.

This in-depth technical guide provides a foundational understanding of the photocatalytic

activity of Tinolux BBS based on currently available information. For researchers and

professionals in drug development and other scientific fields, this overview can serve as a

starting point for further investigation into the potential applications of this and similar

photocatalytic systems. The provided hypothetical experimental protocol offers a framework for

quantitative evaluation of its photocatalytic efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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